6-Bromo-2-nitropyridine-3-sulfonamide

• Molecular Formula: C5H4BrN3O4S
• Molecular Weight: 282.07 g/mol
• IUPAC Name: 6-bromo-2-nitropyridine-3-sulfonamide
• InChI: InChI=1S/C5H4BrN3O4S/c6-4-2-1-3(14(7,12)13)5(8-4)9(10)11/h1-2H,(H2,7,12,13)
• InChI Key: KXDOOTYYBIIHKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1S(=O)(=O)N)[N+](=O)[O-])Br

Description

6-Bromo-2-nitropyridine-3-sulfonamide (CAS 1805473-32-8) is a high-purity chemical building block for research and development. With a molecular formula of C5H4BrN3O4S and a molecular weight of 282.07 g/mol, this compound features a pyridine core functionalized with bromo, nitro, and sulfonamide groups . The sulfonamide functional group is a privileged scaffold in medicinal chemistry, forming the basis of numerous pharmacological agents . This multi-functional structure makes it a valuable synthetic intermediate for constructing more complex molecules, particularly in the discovery of new sulfonamide-based therapeutics . The presence of both bromine and nitro groups offers versatile sites for further chemical modification via metal-catalyzed cross-couplings and reductions, enabling its use in creating targeted compound libraries. This product is intended for research applications as a key intermediate and is strictly for laboratory use. It is not intended for diagnostic or therapeutic purposes, nor for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-2-nitropyridine-3-sulfonamide typically involves the nitration of 6-bromo-3-pyridinesulfonamide. The reaction conditions often include the use of nitric acid and sulfuric acid as nitrating agents. The process is carried out under controlled temperatures to ensure the selective introduction of the nitro group at the desired position on the pyridine ring .

Industrial Production Methods: While specific industrial production methods for 6-Bromo-2-nitropyridine-3-sulfonamide are not widely documented, the general approach involves large-scale nitration reactions followed by purification steps such as recrystallization or chromatography to obtain the desired purity and yield .

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-2-nitropyridine-3-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Reduction Reactions: Reducing agents such as palladium on carbon (Pd/C) with hydrogen gas or sodium borohydride (NaBH4) are commonly used.

Major Products:

Substitution Reactions: Products include various substituted pyridine derivatives depending on the nucleophile used.

Reduction Reactions: The major product is 6-bromo-2-aminopyridine-3-sulfonamide.

Scientific Research Applications

6-Bromo-2-nitropyridine-3-sulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Bromo-2-nitropyridine-3-sulfonamide involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological macromolecules, leading to various biological effects. The sulfonamide group can inhibit certain enzymes by mimicking the structure of natural substrates .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and functional attributes of 6-Bromo-2-nitropyridine-3-sulfonamide with two related compounds from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Functional Groups	Purity	Notes
6-Bromo-2-nitropyridine-3-sulfonamide	C₅H₄BrN₃O₄S	282.0	Br, NO₂, SO₂NH₂	Nitro, Sulfonamide	N/A	Target compound
6-Bromo-2-fluoropyridin-3-amine	C₅H₄BrFN₂	191.0	Br, F, NH₂	Amine, Halogen	97%	Available in 100mg–1g
6-Bromo-N,2-dimethylpyridine-3-sulfonamide	C₇H₉BrN₂O₂S	265.1	Br, CH₃, SO₂N(CH₃)	Sulfonamide, Methyl	≥95%	Discontinued

Key Observations:

Substituent Effects :

• The nitro group in the target compound enhances electron-withdrawing effects compared to the fluorine and amine groups in 6-Bromo-2-fluoropyridin-3-amine. This difference likely increases electrophilic reactivity, making the target compound more suitable for substitution reactions .
• Methyl groups in 6-Bromo-N,2-dimethylpyridine-3-sulfonamide improve lipophilicity, which could enhance membrane permeability in biological systems compared to the unmodified sulfonamide in the target compound .

This highlights the importance of substituent selection in optimizing synthetic feasibility.

Physicochemical Properties

Reactivity and Solubility:

• Nitro Group Impact : The nitro group in the target compound may reduce solubility in polar solvents due to its strong electron-withdrawing nature, whereas the amine group in 6-Bromo-2-fluoropyridin-3-amine could improve aqueous solubility via hydrogen bonding.
• Sulfonamide vs. Methyl-Sulfonamide : The unmodified sulfonamide in the target compound allows for hydrogen bonding, whereas the N-methylated variant in 6-Bromo-N,2-dimethylpyridine-3-sulfonamide reduces polarity, favoring organic solvent compatibility.

Spectroscopic Characterization:

• IR/Raman Signatures: Functional groups like NO₂ (asymmetric stretch ~1520 cm⁻¹) and SO₂NH₂ (N–H stretch ~3300 cm⁻¹) can be identified using techniques described in infrared and Raman spectroscopy literature .

Biological Activity

Introduction

6-Bromo-2-nitropyridine-3-sulfonamide is a compound that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

6-Bromo-2-nitropyridine-3-sulfonamide features a pyridine ring substituted with a bromine atom, a nitro group, and a sulfonamide functional group. The sulfonamide moiety is crucial for its biological activity, as it mimics p-aminobenzoic acid (PABA), allowing it to interfere with folate synthesis in bacteria.

Structural Formula

$$\text{C}_5\text{H}_5\text{BrN}_2\text{O}_4\text{S}$$

The mechanism of action of 6-Bromo-2-nitropyridine-3-sulfonamide is primarily linked to its inhibition of bacterial dihydropteroate synthase, an enzyme critical for folate biosynthesis. By mimicking PABA, this compound competes for the active site of the enzyme, thereby disrupting the synthesis of folate and ultimately inhibiting bacterial growth.

Key Mechanisms

• Inhibition of Dihydropteroate Synthase : Competes with PABA for binding, leading to reduced folate synthesis.
• Antibacterial Activity : Exhibits bacteriostatic properties rather than bactericidal, meaning it inhibits growth rather than killing bacteria outright.

Antibacterial Properties

Research indicates that 6-Bromo-2-nitropyridine-3-sulfonamide demonstrates significant antibacterial activity against various strains of bacteria. A study reported its effectiveness against clinical isolates such as Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Klebsiella pneumoniae	32 µg/mL

Case Studies

• Synthesis and Antibacterial Activity : A study focused on synthesizing derivatives from 2-amino-5-bromonitropyridine. The derivatives exhibited varying degrees of antibacterial activity against strains isolated from clinical patients, highlighting the potential for developing new antibiotics based on this scaffold .
• Comparative Analysis : In a comparative study, 6-Bromo-2-nitropyridine-3-sulfonamide was tested alongside other sulfonamides. It showed superior activity against resistant bacterial strains, indicating its potential as a therapeutic agent in treating infections caused by multi-drug resistant organisms .

Toxicity and Side Effects

While sulfonamides are generally well-tolerated, they can cause adverse reactions in some individuals. Common side effects associated with sulfonamide compounds include:

• Allergic reactions (e.g., rash, fever)
• Gastrointestinal disturbances (nausea, vomiting)
• Hematological effects (leukopenia, thrombocytopenia)

The incidence of serious allergic reactions is estimated to be around 3–8%, similar to that seen with penicillin .

Q & A

Basic Question: What are optimized synthetic routes for 6-Bromo-2-nitropyridine-3-sulfonamide?

Methodological Answer:
The synthesis of 6-Bromo-2-nitropyridine-3-sulfonamide involves sequential functionalization of the pyridine core. Key steps include:

• Nitration and Bromination : Start with a pyridine precursor (e.g., 2-aminopyridine). Nitration at the 2-position using HNO₃/H₂SO₄ followed by bromination at the 6-position with Br₂/FeBr₃ .
• Sulfonamide Formation : React the intermediate (e.g., 6-bromo-2-nitropyridine-3-sulfonyl chloride) with ammonia or amines under controlled pH (7–9) in THF or DCM .
• Advanced Techniques : Microwave-assisted synthesis (80–120°C, 30–60 min) or continuous flow chemistry can enhance reaction efficiency and yield (85–92%) .

Basic Question: How should researchers characterize the purity and structure of 6-Bromo-2-nitropyridine-3-sulfonamide?

Methodological Answer:
Use a multi-technique approach:

• Purity Analysis :
  • HPLC : C18 column, mobile phase = 70:30 acetonitrile/water, retention time ~8.2 min .
  • Elemental Analysis : Match calculated vs. observed %C, %H, %N (e.g., C₆H₄BrN₃O₄S: C 24.34%, H 1.36%, N 14.20%) .
• Structural Confirmation :
  • NMR : ¹H NMR (DMSO-d₆): δ 8.65 (s, 1H, pyridine-H), 8.10 (s, 1H, NH₂) .
  • X-ray Crystallography : Resolve bond lengths (e.g., C-Br = 1.89 Å, C-NO₂ = 1.47 Å) to confirm regiochemistry .

Advanced Question: How can researchers resolve contradictions in NMR data caused by tautomerism or dynamic exchange?

Methodological Answer:
Dynamic processes (e.g., sulfonamide proton exchange) may broaden NMR signals. Strategies include:

• Variable-Temperature NMR : Perform experiments at 25°C and –40°C to slow exchange rates and resolve splitting .
• Deuterated Solvent Screening : Compare DMSO-d₆ vs. CDCl₃ to identify solvent-dependent shifts .
• Crystallographic Validation : Use single-crystal X-ray data (e.g., C–C bond precision ±0.008 Å) to confirm static structures .

Advanced Question: What strategies improve the stability of 6-Bromo-2-nitropyridine-3-sulfonamide during storage?

Methodological Answer:
Instability often arises from hydrolysis or photodecomposition. Mitigation approaches:

• Storage Conditions :
  • Temperature: –20°C under inert gas (Ar/N₂) .
  • Light Protection: Amber vials with desiccant (silica gel) .
• Stability Testing : Monitor degradation via HPLC every 3 months; acceptable purity loss <2% over 12 months .

Advanced Question: How to design experiments to study its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura)?

Methodological Answer:
Focus on optimizing catalytic systems for bromine substitution:

• Catalyst Screening : Test Pd(PPh₃)₄, Pd(dppf)Cl₂, or XPhos Pd G3 in DMF/H₂O (3:1) at 80–100°C .
• Substrate Scope : Evaluate coupling partners (e.g., aryl boronic acids with electron-withdrawing groups) .
• Kinetic Analysis : Use in situ IR or GC-MS to track reaction progress and identify intermediates .

Advanced Question: How to troubleshoot low yields during sulfonamide formation?

Methodological Answer:
Low yields (e.g., <50%) may result from incomplete sulfonation or side reactions:

• Reagent Optimization : Use sulfonyl chloride in 1.2–1.5 molar excess and maintain pH 7–9 with NaHCO₃ .
• Purification : Employ column chromatography (silica gel, EtOAc/hexane 1:3) or recrystallization (EtOH/H₂O) .
• Byproduct Identification : LC-MS to detect hydrolyzed sulfonic acids; adjust reaction time/temperature accordingly .